Cas no 698378-64-2 ((1r)-1-(4-fluorophenyl)-1-butanamine Hydrochloride (1:1))

• Product Name: (1r)-1-(4-fluorophenyl)-1-butanamine Hydrochloride (1:1)
• CAS No: 698378-64-2
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• MDL: MFCD12757051
• CID: 1739968
• PubChem ID: 53484787
• Update Time: 2025-05-23

(1r)-1-(4-fluorophenyl)-1-butanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (1r)-1-(4-fluorophenyl)-1-butanamine Hydrochloride (1:1)
• (1R)-1-(4-FLUOROPHENYL)BUTYLAMINE-HCL
• 1313593-58-6
• (1R)-1-(4-fluorophenyl)butan-1-amine;hydrochloride
• AKOS015923304
• 698378-64-2
• (1r)-1-(4-fluorophenyl)butylamine HCl
• AM9109
• (R)-1-(4-Fluorophenyl)butan-1-amine hydrochloride
• (1r)-1-(4-fluorophenyl)butylamine hydrochloride
• F84379

• MDL： MFCD12757051
• Inchi： 1S/C10H14FN.ClH/c1-2-3-10(12)8-4-6-9(11)7-5-8;/h4-7,10H,2-3,12H2,1H3;1H/t10-;/m1./s1
• InChI Key： OSTHHMQMMDZLCD-HNCPQSOCSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@@H](CCC)N

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1r)-1-(4-fluorophenyl)-1-butanamine Hydrochloride (1:1)

Introduction to Compound CAS No. 698378-64-2: (1R)-1-(4-Fluorophenyl)-1-Butanamine Hydrochloride

The compound with CAS No. 698378-64-2, commonly referred to as (1R)-1-(4-fluorophenyl)-1-butanamine hydrochloride (1:1), is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of tertiary amines, specifically featuring a chiral center at the first carbon atom of the butanamine backbone. The presence of a fluorine atom at the para position of the phenyl ring introduces distinct electronic and steric properties, making it a valuable molecule for research and development in fields such as pharmacology, materials science, and chemical synthesis.

Recent advancements in chiral chemistry have highlighted the importance of compounds like (1R)-1-(4-fluorophenyl)-1-butanamine hydrochloride in asymmetric synthesis and enantioselective catalysis. The hydrochloride salt form ensures high solubility in aqueous media, facilitating its use in various laboratory settings. Researchers have explored its role as a chiral auxiliary in organic synthesis, where its ability to induce asymmetry in reaction pathways has been extensively studied. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated how this compound can be employed as a catalyst in the enantioselective synthesis of complex organic molecules, showcasing its versatility in modern chemical research.

The stereochemistry of (1R)-configuration plays a pivotal role in determining the compound's biological activity and chemical reactivity. Fluorine substitution at the para position of the phenyl ring not only enhances the molecule's stability but also influences its electronic distribution, making it an ideal candidate for exploring fluorinated pharmaceuticals. Recent studies have focused on its potential as a building block for drug discovery, particularly in the development of novel antibiotics and anticancer agents. A research team at Stanford University reported that derivatives of this compound exhibit promising antimicrobial activity against multidrug-resistant bacterial strains, underscoring its relevance in medicinal chemistry.

In terms of physical properties, (1R)-1-(4-fluorophenyl)-1-butanamine hydrochloride is characterized by its high melting point and moderate solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for chromatographic separations and purification processes commonly employed in pharmaceutical manufacturing. Additionally, its ability to form stable salts with various acids has been leveraged in the development of novel drug delivery systems, as highlighted in a 2023 review article in *Drug Delivery and Translational Research*.

The synthesis of (1R)-configuration compounds has been optimized through advancements in asymmetric catalysis and biocatalysis. Techniques such as enzymatic resolution and kinetic resolution have enabled researchers to achieve high enantiomeric excess (ee) levels during the production process. A notable example is the use of lipase-catalyzed reactions to synthesize this compound with over 99% ee, as reported by scientists at the University of California, Berkeley. Such methods not only enhance product quality but also contribute to sustainable chemical practices by minimizing waste generation.

Looking ahead, (1R)-1-(4-fluorophenyl)-1-butanamine hydrochloride holds immense promise for further exploration in biotechnology and materials science. Its unique combination of chirality and fluorination makes it an attractive candidate for developing advanced materials with tailored optical or electronic properties. Ongoing research is investigating its potential applications in chiral recognition technologies, where its ability to differentiate between enantiomers could revolutionize analytical chemistry techniques.

In conclusion, CAS No. 698378-64-2, or (1R)-configuration, stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its distinctive chemical structure, coupled with recent breakthroughs in synthetic methodologies and biological applications, positions it as a key player in contemporary research efforts aimed at addressing pressing challenges in health care and technology.